Cas no 1261593-07-0 (3,5-Difluoropyridine-4-sulfonyl chloride)

3,5-Difluoropyridine-4-sulfonyl chloride is a fluorinated heterocyclic sulfonyl chloride derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as a sulfonylation reagent, enabling the introduction of the sulfonyl group into target molecules under mild conditions. The presence of fluorine atoms enhances its electron-withdrawing properties, improving stability and selectivity in nucleophilic substitution reactions. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals, where precise functionalization is critical. Its well-defined structure and purity make it suitable for controlled synthetic transformations, ensuring reproducibility in research and industrial processes.

3,5-Difluoropyridine-4-sulfonyl chloride structure

1261593-07-0 structure

Product Name:3,5-Difluoropyridine-4-sulfonyl chloride

CAS No:1261593-07-0

MF:C₅H₂ClF₂NO₂S

MW:213.589685916901

CID:4924274

PubChem ID:55279958

Update Time:2025-06-07

3,5-Difluoropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3,5-difluoropyridine-4-sulfonyl chloride
- 3,5-Difluoropyridine-4-sulfonyl chloride
- Inchi： 1S/C5H2ClF2NO2S/c6-12(10,11)5-3(7)1-9-2-4(5)8/h1-2H
- InChI Key： TVGULHFIVKSZQT-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CN=CC=1F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 243
XLogP3: 1.1
Topological Polar Surface Area: 55.4

3,5-Difluoropyridine-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023027523-250mg	3,5-Difluoropyridine-4-sulfonyl chloride	1261593-07-0	97%	250mg	$693.60	2023-09-03
Alichem	A023027523-500mg	3,5-Difluoropyridine-4-sulfonyl chloride	1261593-07-0	97%	500mg	$989.80	2023-09-03
Alichem	A023027523-1g	3,5-Difluoropyridine-4-sulfonyl chloride	1261593-07-0	97%	1g	$1646.40	2023-09-03
Enamine	EN300-148225-1.0g	3,5-difluoropyridine-4-sulfonyl chloride	1261593-07-0		1g	$1299.0	2023-06-06
Enamine	EN300-148225-0.05g	3,5-difluoropyridine-4-sulfonyl chloride	1261593-07-0		0.05g	$1091.0	2023-06-06
Enamine	EN300-148225-0.1g	3,5-difluoropyridine-4-sulfonyl chloride	1261593-07-0		0.1g	$1144.0	2023-06-06
Enamine	EN300-148225-0.25g	3,5-difluoropyridine-4-sulfonyl chloride	1261593-07-0		0.25g	$1196.0	2023-06-06
Enamine	EN300-148225-0.5g	3,5-difluoropyridine-4-sulfonyl chloride	1261593-07-0		0.5g	$1247.0	2023-06-06
Enamine	EN300-148225-2.5g	3,5-difluoropyridine-4-sulfonyl chloride	1261593-07-0		2.5g	$2548.0	2023-06-06
Enamine	EN300-148225-5.0g	3,5-difluoropyridine-4-sulfonyl chloride	1261593-07-0		5g	$3770.0	2023-06-06